Cas no 68257-80-7 (Phenol,2-(7,8-dihydro-3-methyl-7-phenyl-6H-isoxazolo[4,5-b]azepin-5-yl)-)

• Product Name: Phenol,2-(7,8-dihydro-3-methyl-7-phenyl-6H-isoxazolo[4,5-b]azepin-5-yl)-
• CAS No: 68257-80-7
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 521941
• PubChem ID: 331433
• Update Time: 2025-04-19

Phenol,2-(7,8-dihydro-3-methyl-7-phenyl-6H-isoxazolo[4,5-b]azepin-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(7,8-dihydro-3-methyl-7-phenyl-6H-isoxazolo[4,5-b]azepin-5-yl)-
• (6E)-6-(3-methyl-7-phenyl-4,6,7,8-tetrahydro-[1,2]oxazolo[4,5-b]azepin-5-ylidene)cyclohexa-2,4-dien-1-one
• 2-(3-methyl-7-phenyl-7,8-dihydro-6H-isoxazolo[4,5-b]azepin-5-yl)-phenol
• 7,8-Dihydro-6H-3-methyl-5-(o-hydroxyphenyl)-7-phenylisoxazolo< 4,5-b> azepin
• AC1NTMYB
• NSC323785
• NSC-323785
• 68257-80-7
• DTXSID40419516

• Inchi： 1S/C20H18N2O2/c1-13-20-19(24-22-13)12-15(14-7-3-2-4-8-14)11-17(21-20)16-9-5-6-10-18(16)23/h2-10,15,23H,11-12H2,1H3
• InChI Key： KYPVEJPBWRQNFF-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)=N1)N=C(C1C=CC=CC=1O)CC(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 318.13694
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 55.13
• LogP: 3.97500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines